Cas no 1907-66-0 (Benzenemethanol,2,5-diethoxy-a-[1-[(1-methylethyl)amino]ethyl]-)

• Product name: Benzenemethanol,2,5-diethoxy-a-[1-[(1-methylethyl)amino]ethyl]-
• CAS No: 1907-66-0
• MF: C₁₆H₂₇NO₃
• MW: 281.39048
• CID: 165403
• PubChem ID: 28802

Benzenemethanol,2,5-diethoxy-a-[1-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,5-diethoxy-a-[1-[(1-methylethyl)amino]ethyl]-
• 1-(2,5-diethoxyphenyl)-2-(propan-2-ylamino)propan-1-ol
• AC1L1G3M
• AG-E-39238
• a-Methyl-b-hydroxy-b-(2,5-diethoxyphenyl)-N-isopropylethylamine
• Benzylalcohol, 2,5-diethoxy-a-[1-(isopropylamino)ethyl]- (7CI,8CI)
• BW 62-235
• CTK4E0472
• KB-212669
• NSC289335
• NSC-289335
• 1907-66-0
• NSC 289335
• DTXSID80274863

• Inchi： InChI=1S/C16H27NO3/c1-6-19-13-8-9-15(20-7-2)14(10-13)16(18)12(5)17-11(3)4/h8-12,16-18H,6-7H2,1-5H3
• InChI Key： OJISRTSIAOBZGQ-UHFFFAOYSA-N
• SMILES： CCOC1C=CC(OCC)=C(C(C(NC(C)C)C)O)C=1

Computed Properties

• Exact Mass: 281.19921
• Monoisotopic Mass: 281.199094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.7

Experimental Properties

• Density: 1.015
• Boiling Point: 409.8°Cat760mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.503
• PSA: 50.72
• LogP: 3.29480